2-(Methylamino)-5-nitrobenzonitrile

• IUPAC Name: 2-(methylamino)-5-nitrobenzonitrile
• InChI: InChI=1S/C8H7N3O2/c1-10-8-3-2-7(11(12)13)4-6(8)5-9/h2-4,10H,1H3
• InChI Key: WSFLKAUDLAPTQW-UHFFFAOYSA-N
• Canonical SMILES: CNC1=C(C=C(C=C1)[N+](=O)[O-])C#N
• Molecular Formula: C8H7N3O2
• Molecular Weight: 177.16 g/mol
• CAS No.: 85020-87-7

Description

Molecular Structure Analysis

Molecular structure analysis involves determining the arrangement of atoms within a molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are commonly used.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. This can include its reactivity with other compounds, its stability under various conditions, and any decomposition reactions.

Physical and Chemical Properties Analysis

This involves measuring properties such as melting point, boiling point, solubility, density, and refractive index. The compound’s chemical properties, such as its acidity or basicity, its redox potential, and its reactivity with common reagents, would also be studied.

Scientific Research Applications

Thermophysical Properties

A study by Jiménez et al. (2002) explored the thermophysical properties of nitrobenzonitriles, including 2-(Methylamino)-5-nitrobenzonitrile, by using differential scanning calorimetry. This research provides valuable information on the phase transitions, heat capacities, and thermodynamic behavior of these compounds at varying temperatures (Jiménez et al., 2002).

Novel Compound Synthesis

Li et al. (2006) demonstrated the synthesis of novel compounds using 2-amino-5-nitrobenzonitrile, highlighting the chemical's potential in creating new molecular structures. This study adds to the understanding of the versatility of nitrobenzonitriles in organic synthesis (Li et al., 2006).

Antiparasitic and Antifungal Evaluation

Alp et al. (2009) conducted a study on benzimidazolyl carboxamidines derived from nitrobenzonitriles, including their antiparasitic and antifungal activities. This research could have implications for the development of new treatments in parasitology and mycology (Alp et al., 2009).

Solvent Effects and Quantum Chemical Calculations

Lorenc (2005) investigated the electronic absorption spectra of various nitrobenzonitrile derivatives, including this compound, in different solvents. This study is significant for understanding the electronic properties and behavior of these compounds in various environments (Lorenc, 2005).

Domino Synthesis of Pyrans

A research by Sivakumar et al. (2013) on the synthesis of novel 4H-pyrans using a domino one-pot three-component reaction process showcased the utility of nitrobenzonitriles in facilitating complex organic reactions (Sivakumar et al., 2013).

Hydrogenation Studies

Koprivova and Červený (2008) examined the hydrogenation of nitrobenzonitriles, including this compound, to understand the effects of substituent position and solvent choice on the hydrogenation process. This research provides insights into the chemical behavior and reactivity of nitrobenzonitriles (Koprivova & Červený, 2008).

Mechanism of Action

If the compound is biologically active, its mechanism of action would be studied. This could involve its interaction with biological macromolecules, its effect on cellular processes, and its overall effect on an organism.

Safety and Hazards

The safety and hazards associated with a compound include its toxicity, flammability, and environmental impact. This information is typically found in a material safety data sheet.